Cas no 1195-33-1 (4-Bromobenzenesulfinic Acid)

4-Bromobenzenesulfinic Acid (C₆H₅BrO₂S) is an organosulfur compound featuring a sulfinic acid functional group attached to a brominated benzene ring. This intermediate is valued for its role in organic synthesis, particularly in the preparation of sulfones, sulfonamides, and other sulfur-containing derivatives. Its bromine substituent enhances reactivity in cross-coupling reactions, such as Suzuki or Ullmann couplings, enabling precise functionalization of aromatic systems. The compound’s sulfinic acid group also facilitates nucleophilic or oxidative transformations. With applications in pharmaceuticals, agrochemicals, and materials science, 4-Bromobenzenesulfinic Acid offers a versatile building block for researchers seeking to introduce sulfinyl or sulfonyl motifs into target molecules. Proper handling under inert conditions is recommended due to its sensitivity to oxidation.
4-Bromobenzenesulfinic Acid structure
4-Bromobenzenesulfinic Acid structure
Product Name:4-Bromobenzenesulfinic Acid
CAS No:1195-33-1
MF:C6H5BrO2S
MW:221.071699857712
MDL:MFCD21886700
CID:1039438
PubChem ID:2799410
Update Time:2025-11-02

4-Bromobenzenesulfinic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-Bromobenzenesulfinic acid
    • 4-Brom-benzolsulfinsaeure
    • p-bromobenzenesulphinic acid
    • 4-bromo-benzenesulfinic acid
    • Benzenesulfinic acid, 4-bromo-
    • QBLQHDHWTVMHRH-UHFFFAOYSA-N
    • 3348AA
    • AK104891
    • BAA19533
    • MFCD21886700
    • CS-0157405
    • 1195-33-1
    • DB-340178
    • 4-Bromobenzenesulfinic acid sodium salt dehydrate
    • 4-bromobenzenesulfinicAcid
    • AS-60088
    • DTXSID50384069
    • AKOS016008077
    • 4-bromobenzene-1-sulfinic acid
    • SCHEMBL6652905
    • D82516
    • 4-Bromobenzenesulfinic Acid
    • MDL: MFCD21886700
    • Inchi: 1S/C6H5BrO2S/c7-5-1-3-6(4-2-5)10(8)9/h1-4H,(H,8,9)
    • InChI Key: QBLQHDHWTVMHRH-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)S(=O)O

Computed Properties

  • Exact Mass: 219.91900
  • Monoisotopic Mass: 219.91936g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.5
  • XLogP3: 1.8

Experimental Properties

  • PSA: 56.51000
  • LogP: 2.89540

4-Bromobenzenesulfinic Acid Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Additional information on 4-Bromobenzenesulfinic Acid

4-Bromobenzenesulfinic Acid (CAS 1195-33-1): Properties, Applications, and Market Insights

4-Bromobenzenesulfinic Acid (CAS 1195-33-1) is a specialized organic compound with the molecular formula C6H5BrO2S. This sulfinic acid derivative is widely recognized for its role as a versatile intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. The compound features a bromine substituent on the benzene ring, which enhances its reactivity and utility in various chemical transformations.

The physical and chemical properties of 4-Bromobenzenesulfinic Acid make it a valuable reagent. It typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its sulfinic acid functional group (-SO2H) allows it to participate in oxidation-reduction reactions, making it useful for synthesizing sulfones, sulfonamides, and other sulfur-containing compounds.

One of the most significant applications of 4-Bromobenzenesulfinic Acid is in the pharmaceutical industry, where it serves as a key intermediate for the synthesis of active pharmaceutical ingredients (APIs). Researchers have explored its use in developing anti-inflammatory agents, antimicrobial compounds, and other therapeutic molecules. The bromine atom in its structure provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are pivotal in modern drug discovery.

In the agrochemical sector, 4-Bromobenzenesulfinic Acid is employed in the synthesis of herbicides, fungicides, and plant growth regulators. Its ability to act as a sulfonation agent or a precursor for sulfonyl chlorides makes it indispensable for creating compounds with enhanced bioactivity. Recent studies have also highlighted its potential in materials science, particularly in the development of organic electronic materials and polymer additives.

The market demand for 4-Bromobenzenesulfinic Acid has been steadily increasing, driven by advancements in pharmaceutical and agrochemical research. Manufacturers and suppliers are focusing on improving synthesis methods to enhance yield and purity while minimizing environmental impact. Green chemistry approaches, such as catalytic bromination and solvent-free reactions, are gaining traction as sustainable alternatives for producing this compound.

From an SEO perspective, users frequently search for terms like "4-Bromobenzenesulfinic Acid uses", "CAS 1195-33-1 supplier", and "sulfinic acid derivatives in drug discovery". These queries reflect the growing interest in niche chemicals for specialized applications. Additionally, researchers often look for "synthesis of 4-Bromobenzenesulfinic Acid" or "safety data sheet (SDS) for CAS 1195-33-1", emphasizing the need for detailed technical information.

In conclusion, 4-Bromobenzenesulfinic Acid (CAS 1195-33-1) is a multifaceted compound with broad utility in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and reactivity profile continue to inspire innovative applications, making it a subject of ongoing research and commercial interest. As industries prioritize sustainable and efficient synthesis methods, the role of this compound is expected to expand further in the coming years.

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